Cas no 1805921-95-2 (2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a highly fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple fluorine-containing substituents, including difluoromethyl, trifluoromethoxy, and trifluoromethyl groups, which enhance lipophilicity and metabolic stability in target molecules. The bromomethyl moiety provides a reactive site for further functionalization, enabling versatile derivatization in cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable in the development of bioactive compounds where fluorination is critical for optimizing binding affinity and bioavailability. Its well-defined reactivity and stability make it a preferred intermediate for researchers working on fluorinated heterocycles.
2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1805921-95-2 structure
Product Name:2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1805921-95-2
MF:C9H4BrF8NO
MW:374.025389671326
CID:4845118
Update Time:2025-06-08

2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H4BrF8NO/c10-1-4-5(8(13,14)15)6(20-9(16,17)18)3(2-19-4)7(11)12/h2,7H,1H2
    • InChI Key: TYNIKYPVVXERIC-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(F)(F)F)=C(C(C(F)F)=CN=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 320
  • XLogP3: 4.1
  • Topological Polar Surface Area: 22.1

2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029079738-1g
2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1805921-95-2 97%
1g
$1,579.40 2022-04-01

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805921-95-2)

2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805921-95-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl, trifluoromethoxy, and trifluoromethyl substituents, offers a range of potential applications in the development of novel therapeutic agents.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and versatility in chemical synthesis. This functional group can undergo various reactions, such as nucleophilic substitution and coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoromethyl and trifluoromethoxy groups adds to the compound's stability and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that compounds with similar structural features exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The brominated pyridine scaffold was found to enhance the binding affinity to viral targets, thereby improving the efficacy of the drug candidates.

In another study conducted by researchers at the University of California, the compound was evaluated for its anticancer properties. The results showed that 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibited significant cytotoxicity against a panel of human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt key cellular processes involved in cancer progression, such as cell cycle regulation and apoptosis induction.

The trifluoromethyl groups in this compound also play a crucial role in modulating its pharmacokinetic properties. Fluorinated compounds are known for their enhanced metabolic stability and reduced toxicity, which are desirable attributes for drug candidates. The presence of these groups can improve the oral bioavailability and extend the half-life of the drug in vivo, thereby enhancing its therapeutic potential.

In addition to its potential as a therapeutic agent, 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been explored for use as a chemical probe in biological research. Chemical probes are small molecules that can selectively bind to specific protein targets, allowing researchers to study protein function and validate therapeutic targets. The unique structure of this compound makes it an ideal candidate for developing high-affinity and selective chemical probes for various biological targets.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of well-defined steps that ensure high purity and yield. One common synthetic route involves the sequential introduction of the bromomethyl, difluoromethyl, trifluoromethoxy, and trifluoromethyl groups onto a pyridine scaffold. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and electrophilic fluorination methods are often employed to achieve this complex transformation efficiently.

Despite its promising applications, the use of 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in pharmaceutical development is still in its early stages. Further research is needed to fully understand its pharmacological profile, including its safety, efficacy, and potential side effects. Preclinical studies are currently underway to evaluate its performance in animal models of disease, which will provide valuable insights into its translational potential.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805921-95-2) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features offer a range of opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play a significant role in advancing drug discovery and development efforts.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.